Cas no 141276-50-8 (1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-)

1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro- Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-
• 2-(2-azidobenzoyl)-4,9-dihydro-3H-pyrido[3,4-b]indol-1-one
• 2-(2-Azidobenzoyl)-2,3,4,9-tetrahydro-1H-beta-carbolin-1-one
• 141276-50-8
• DTXSID80679177

• InChIKey： AWGCFBCYZZLIGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H13N5O2/c19-22-21-15-8-4-2-6-13(15)17(24)23-10-9-12-11-5-1-3-7-14(11)20-16(12)18(23)25/h1-8,20H,9-10H2
• SMILES： C1CN(C(=O)C2=C1C3=CC=CC=C3N2)C(=O)C4=CC=CC=C4N=[N+]=[N-]

Computed Properties

• Exact Mass: 331.10709
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 331.10692467g/mol
• Heavy Atom Count: 25
• Complexity: 602
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 101.93